Cas no 2227861-27-8 (2-(2S)-2-aminopropyl-5-(diethylamino)phenol)

• Product Name: 2-(2S)-2-aminopropyl-5-(diethylamino)phenol
• CAS No: 2227861-27-8
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5938919
• PubChem ID: 165639303
• Update Time: 2025-06-09

2-(2S)-2-aminopropyl-5-(diethylamino)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-aminopropyl-5-(diethylamino)phenol
• EN300-1814300
• 2-[(2S)-2-aminopropyl]-5-(diethylamino)phenol
• 2227861-27-8

• Inchi： 1S/C13H22N2O/c1-4-15(5-2)12-7-6-11(8-10(3)14)13(16)9-12/h6-7,9-10,16H,4-5,8,14H2,1-3H3/t10-/m0/s1
• InChI Key： PKMQSNSHIAUHNW-JTQLQIEISA-N
• SMILES： OC1C=C(C=CC=1C[C@H](C)N)N(CC)CC

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-(2S)-2-aminopropyl-5-(diethylamino)phenol

Introduction to 2-(2S)-2-aminopropyl-5-(diethylamino)phenol (CAS No. 2227861-27-8)

2-(2S)-2-aminopropyl-5-(diethylamino)phenol, a compound with the CAS number 2227861-27-8, is a chiral molecule that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, including an amino group, a propyl chain, and a diethylamino substituent on a phenolic ring. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of 2-(2S)-2-aminopropyl-5-(diethylamino)phenol is C₁₃H₂₁NO₃, and its molecular weight is approximately 239.31 g/mol. The compound's chiral center at the 2S position imparts enantiomeric specificity, which can be crucial for its biological activity and interactions with other molecules. This enantiomeric purity is often essential in pharmaceutical applications where the efficacy and safety of the drug can be significantly influenced by the presence of specific enantiomers.

In the context of pharmaceutical research, 2-(2S)-2-aminopropyl-5-(diethylamino)phenol has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in neurodegenerative diseases, inflammation, and pain management. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The diethylamino substituent on the phenolic ring plays a crucial role in the compound's pharmacological activity. This functional group can enhance the lipophilicity of the molecule, facilitating its penetration through cell membranes and improving its bioavailability. Additionally, the presence of the amino group on the propyl chain can facilitate hydrogen bonding interactions with target proteins, thereby enhancing binding affinity and selectivity.

In preclinical studies, 2-(2S)-2-aminopropyl-5-(diethylamino)phenol has shown promising results in animal models of various diseases. For example, it has been demonstrated to reduce oxidative stress and neuroinflammation in rodent models of Alzheimer's disease. These findings suggest that this compound could be a potential therapeutic candidate for treating neurodegenerative disorders characterized by chronic inflammation and oxidative damage.

The synthesis of 2-(2S)-2-aminopropyl-5-(diethylamino)phenol typically involves multi-step reactions to achieve high enantiomeric purity. One common synthetic route involves the asymmetric reduction of a prochiral ketone followed by functional group manipulations to introduce the desired substituents. The choice of catalysts and reaction conditions is critical for achieving high yields and enantiomeric excess (ee). Recent advancements in asymmetric catalysis have enabled more efficient and environmentally friendly synthetic methods, making this compound more accessible for large-scale production.

Beyond its pharmaceutical applications, 2-(2S)-2-aminopropyl-5-(diethylamino)phenol has also found use in other areas of chemistry. For instance, it can serve as a building block for synthesizing more complex molecules with tailored properties. Its versatile reactivity makes it suitable for use in combinatorial chemistry approaches, where it can be combined with other functional groups to generate libraries of compounds for high-throughput screening.

In conclusion, 2-(2S)-2-aminopropyl-5-(diethylamino)phenol (CAS No. 227861-27-8) is a promising compound with a wide range of potential applications in both pharmaceutical and chemical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.